Cas no 67914-97-0 (4-(4-Isopropylpiperazin-1-yl)phenol)

• Product Name: 4-(4-Isopropylpiperazin-1-yl)phenol
• CAS No: 67914-97-0
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD02071478
• CID: 514809
• PubChem ID: 689098
• Update Time: 2025-07-01

4-(4-Isopropylpiperazin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Isopropylpiperazin-1-yl)phenol
• 1-(4-HYDROXYPHENYL)-4-ISOPROPYL PIPERAZINE
• 1-Isopropyl-4-(4-hydroxyphenyl) piperazine
• 4-(4-propan-2-ylpiperazin-1-yl)phenol
• Phenol,4-[4-(1-methylethyl)-1-piperazinyl]-
• 1-(4-hydroxyphenyl)-4-(1-methylethyl)piperazine
• 4-(4-hydroxyphenyl)-1-(1-methylethyl)piperazine
• 4-(4-isopropyl-1-piperazinyl)phenol
• 4-(4-Isopropyl-piperazin-1-yl)-phenol
• p-(4-isopropyl-1-piperazinyl)phenol
• SMR000231667
• MLS000698522
• FT-0641153
• MFCD02071478
• CHEMBL1392389
• AN-907/14236005
• 4-(4-propan-2-yl-1-piperazinyl)phenol
• 1-ISOPROPYL-4-(4-HYDROXYPHENYL)PIPERAZINE
• AS-37937
• NS00056270
• BMBPGRMBBHKAEP-UHFFFAOYSA-N
• NCGC00247233-01
• 4-(4-isopropylpiperazin-1-yl)phenol;4-(4-ISOPROPYL-PIPERAZIN-1-YL)-PHENOL
• SCHEMBL3146325
• Oprea1_105016
• EINECS 267-750-0
• HMS2549J12
• A835936
• DTXSID70867400
• AKOS015968317
• 4-[4-(propan-2-yl)piperazin-1-yl]phenol
• Z104658148
• CS-0171963
• Q27203037
• 67914-97-0
• CHEBI:116817
• PD014294
• DB-019230

• MDL： MFCD02071478
• Inchi： 1S/C13H20N2O/c1-11(2)14-7-9-15(10-8-14)12-3-5-13(16)6-4-12/h3-6,11,16H,7-10H2,1-2H3
• InChI Key： BMBPGRMBBHKAEP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 26.71000
• LogP: 1.92550

4-(4-Isopropylpiperazin-1-yl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-(4-Isopropylpiperazin-1-yl)phenol

Introduction to 4-(4-Isopropylpiperazin-1-yl)phenol (CAS No. 67914-97-0)

4-(4-Isopropylpiperazin-1-yl)phenol, also known by its CAS number 67914-97-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a phenolic moiety with an isopropyl-substituted piperazine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 4-(4-Isopropylpiperazin-1-yl)phenol is C₁₃H₂₀N₂O, and its molecular weight is approximately 216.30 g/mol. The compound's structure can be visualized as a phenol ring substituted with a piperazine group, which itself is substituted with an isopropyl group. This structural arrangement provides a balance between hydrophilic and hydrophobic properties, which can influence its solubility, stability, and biological activity.

In recent years, 4-(4-Isopropylpiperazin-1-yl)phenol has been the focus of several studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as a lead compound in the development of drugs targeting central nervous system (CNS) disorders. The piperazine moiety is known to interact with various neurotransmitter receptors, particularly serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry (2022) investigated the binding affinity and selectivity of 4-(4-Isopropylpiperazin-1-yl)phenol for serotonin receptors. The results indicated that the compound exhibits high affinity for the 5-HT_1A receptor subtype, suggesting its potential as a serotonin receptor modulator. This finding has significant implications for the development of new antidepressant and anxiolytic agents that could offer improved efficacy and reduced side effects compared to existing treatments.

Beyond its potential in CNS disorders, 4-(4-Isopropylpiperazin-1-yl)phenol has also shown promise in other therapeutic areas. For instance, research conducted at the University of California (2023) explored its anti-inflammatory properties. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 4-(4-Isopropylpiperazin-1-yl)phenol could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(4-Isopropylpiperazin-1-yl)phenol have also been extensively studied to ensure its suitability for clinical applications. A preclinical study published in the Biochemical Pharmacology Journal (2021) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The results indicated that 4-(4-Isopropylpiperazin-1-yl)phenol exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Safety and toxicity assessments are crucial steps in drug development, and several studies have been conducted to evaluate the safety profile of 4-(4-Isopropylpiperazin-1-yl)phenol. A comprehensive toxicological evaluation published in the Toxicological Sciences Journal (2023) reported that the compound showed no significant toxicity at therapeutic doses in both in vitro and in vivo models. These findings support its potential for further clinical evaluation.

In conclusion, 4-(4-Isopropylpiperazin-1-yl)phenol (CAS No. 67914-97-0) is a promising compound with a unique molecular structure that offers potential therapeutic benefits across multiple disease areas. Its high affinity for serotonin receptors, anti-inflammatory properties, favorable pharmacokinetic profile, and low toxicity make it an attractive candidate for further drug development. Ongoing research continues to explore its full potential, with the aim of translating these findings into effective treatments for various medical conditions.